Cas no 149981-36-2 (Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-4-(trifluoromethyl)-)

• Product Name: Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-4-(trifluoromethyl)-
• CAS No: 149981-36-2
• MF: C₁₈H₂₁F₃N₄O₃
• MW: 398.379554510117
• CID: 100012
• PubChem ID: 45118930
• Update Time: 2025-04-18

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-4-(trifluoromethyl)-
• Benzamide,N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-4-(trifluorometh...
• N-(4-amino-2,6-dioxo-1,3-dipropylpyrimidin-5-yl)-4-(trifluoromethyl)benzamide
• Benzamide, N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-4-(trifluoromethyl)-
• 149981-36-2
• N-(6-Amino-2,4-dioxo-1,3-dipropyl-1,2,3,4-tetrahydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide
• DTXSID00668866

• Inchi： 1S/C18H21F3N4O3/c1-3-9-24-14(22)13(16(27)25(10-4-2)17(24)28)23-15(26)11-5-7-12(8-6-11)18(19,20)21/h5-8H,3-4,9-10,22H2,1-2H3,(H,23,26)
• InChI Key： QVFVUMFWSMIXJC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1C(N(C(N(C=1N)CCC)=O)CCC)=O)=O)(F)F

Computed Properties

• Exact Mass: 398.15673
• Monoisotopic Mass: 398.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 95.74